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Compound of Interest

Compound Name: Fmoc-HomoGIn-otBu

Cat. No.: B15250840

In-Depth Technical Guide: Fmoc-HomoGIn-OtBu

Disclaimer: No specific Safety Data Sheet (SDS) for Fmoc-HomoGIn-OtBu was located. The
following information is a composite summary derived from the SDS of structurally analogous
compounds, including Fmoc-hGlu(OtBu)-OH, Fmoc-Glu(OtBu)-OH, and other Fmoc- and OtBu-
protected amino acids. Researchers should handle this compound with the care due to a novel
chemical for which the toxicological properties have not been thoroughly investigated.

This guide is intended for researchers, scientists, and drug development professionals. It
provides a comprehensive overview of the safety, handling, and general application of Fmoc-
protected amino acids with tert-butyl esters, with a specific focus on what can be extrapolated

for Fmoc-HomoGIn-OtBu.

Chemical and Physical Properties

The quantitative data for Fmoc-HomoGIn-OtBu and its close analogs are summarized below.
These compounds are typically white to off-white crystalline or powdered solids.
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Property Fmoc-hGlu(OtBu)-OH Fmoc-Glu(OtBu)-OH
Molecular Formula C25H29NOe C24H27NOe
Molecular Weight 439.50 g/mol 425.5 g/mol [1]

] White to light yellow crystalline
Appearance Solid

powder

Melting Point 108-112 °C ~148-150 °C
Storage Temperature 2-8°C 2-8°C

Safety and Hazard Information

As a specific SDS is not available, a conservative approach to handling is recommended.
Based on related compounds, Fmoc-HomoGIn-OtBu is not expected to be classified as
hazardous; however, standard laboratory precautions should be observed.

General Recommendation for Fmoc-
Hazard Type . .
Protected Amino Acids

Not classified as hazardous. May cause
respiratory tract, skin, or eye irritation upon

Health Hazards ) )
contact. May be harmful if swallowed or inhaled.

[1](2]

_ Not classified as hazardous. May be
Physical Hazards )
combustible.[3]

) No specific data available. Discharge into the
Environmental Hazards ) ]
environment should be avoided.

Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
e P262: Do not get in eyes, on skin, or on clothing.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
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Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and ensure

the safety of laboratory personnel.

Aspect Recommendation

Handle in a well-ventilated area. Avoid formation
Handling of dust and aerosols. Wash hands thoroughly

after handling.[4]

Keep container tightly closed in a dry and well-
Storage ventilated place. Recommended storage

temperature is 2-8°C.[3]

Safety glasses with side-shields, lab coat, and
) ) appropriate gloves are required. For operations
Personal Protective Equipment (PPE) _ _
generating dust, a NIOSH-approved respirator

(e.g., N95) should be used.[1][3]

Experimental Protocols and Applications

Primary Application: Solid-Phase Peptide Synthesis (SPPS)

Fmoc-HomoGIn-OtBu is a building block used in solid-phase peptide synthesis (SPPS). The
Fmoc (9-fluorenylmethyloxycarbonyl) group protects the a-amino group, while the OtBu (tert-
butyl) group protects the side-chain carboxyl group of the homoglutamine residue.

The general workflow in SPPS involves:

o Deprotection: The Fmoc group is removed using a mild base, typically a solution of
piperidine in a suitable solvent.[5]

o Coupling: The newly exposed amino group is coupled with the carboxyl group of the next
Fmoc-protected amino acid.

o Cleavage: After the desired peptide sequence is assembled, the peptide is cleaved from the
solid support, and the side-chain protecting groups (like OtBu) are removed, typically under
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acidic conditions (e.g., with trifluoroacetic acid).[6][7]
Signaling Pathways and Biological Activity

There is no specific information available in the search results regarding signaling pathways or
defined biological activities for Fmoc-HomoGIn-OtBu. However, some studies have shown
that certain Fmoc-protected amino acids can self-assemble and may exhibit antimicrobial
properties.[8] This is a general characteristic of this class of molecules and not specific to
Fmoc-HomoGIn-OtBu.

Logical Relationships and Workflows

The following diagrams illustrate the general safety and handling workflow for Fmoc-protected
amino acids and the core logic of their use in peptide synthesis.
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Figure 1: Safety and Handling Workflow
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Figure 2: Role in Fmoc Solid-Phase Peptide Synthesis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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